Cas no 2097946-39-7 (2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine)

• Product Name: 2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine
• CAS No: 2097946-39-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5721282
• PubChem ID: 121203828
• Update Time: 2025-06-28

2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026712080
• 2-(4-methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethanamine
• 2097946-39-7
• F1907-7737
• 2-(4-methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine
• 1-Oxa-8-azaspiro[5.5]undecane-8-ethanamine, 4-methoxy-
• 2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine

• Inchi： 1S/C12H24N2O2/c1-15-11-3-8-16-12(9-11)4-2-6-14(10-12)7-5-13/h11H,2-10,13H2,1H3
• InChI Key： SSDXOMXWCOYHEE-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(CCN)CCC2)OC

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 337.2±42.0 °C(Predicted)
• pka: 10.11±0.10(Predicted)

Additional information on 2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine

Introduction to 2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine (CAS No. 2097946-39-7)

2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2097946-39-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative features a unique structural motif characterized by an oxygen-containing heterocycle linked to an azaspiro framework, which has garnered attention for its potential biological activity and synthetic utility.

The molecular structure of this compound encompasses a spiro[undecane-1,8] core, where the 8-position is functionalized with an amine group (-NH₂) and an oxygen atom as part of a tetrahydropyranone ring system. The presence of a 4-methoxy substituent at the 4-position of the tetrahydropyranone ring introduces additional electronic and steric effects, influencing the compound's overall reactivity and binding properties. Such structural features are often exploited in drug design to modulate interactions with biological targets, particularly enzymes and receptors.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in medicinal chemistry due to their rigid conformation and ability to mimic natural product structures. The spirocyclic system in 2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine provides a stable backbone that can be further modified to explore diverse pharmacophores. The oxygen and nitrogen atoms within the molecule serve as potential hydrogen bond donors or acceptors, which is critical for optimizing binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of neuropharmacological agents. The spirocyclic motif has been shown to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood disorders, pain management, and cognitive function. The methoxy group enhances lipophilicity while maintaining solubility, making it a promising candidate for oral administration.

Recent studies have highlighted the importance of tetrahydropyranone derivatives in medicinal chemistry due to their ability to engage with multiple binding pockets on biological targets. The oxygen atom in the tetrahydropyranone ring can form hydrogen bonds with polar residues in protein active sites, while the spirocyclic core restricts conformational flexibility, improving binding specificity. This combination has been leveraged in the design of novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

The amine group at the 8-position of the spirocyclic system provides a versatile handle for further derivatization. Through selective functionalization, researchers can introduce additional pharmacophores or modify existing ones to enhance potency or selectivity. For instance, alkylation or acylation of the amine group can alter metabolic stability and bioavailability, while incorporation into peptidomimetics can improve target engagement.

Advances in computational chemistry have enabled high-throughput virtual screening (HTVS) of large compound libraries, including derivatives of 2-(4-Methoxy-1-oxa-8-azaspiro[5.5]undecan-8-yl)ethan-1-amine. Machine learning models trained on experimental data have identified novel analogs with enhanced binding affinity to therapeutic targets such as protein kinases and GPCR (G-protein coupled receptors). These computational approaches have accelerated the discovery process by prioritizing promising candidates for experimental validation.

In vitro studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against several enzymes implicated in disease pathways. For example, modifications aimed at enhancing interactions with the ATP-binding site of kinases have yielded compounds with submicromolar potency in enzyme assays. Additionally, structural optimization has revealed that subtle changes in substituent placement can significantly alter pharmacokinetic properties, including oral bioavailability and metabolic clearance.

The role of spirocyclic oxazolidinones in drug development cannot be overstated. These heterocycles combine the favorable features of both oxygen and nitrogen-containing moieties, providing multiple interaction points with biological targets. The compound under discussion (CAS No. 2097946-39-7) exemplifies how such scaffolds can be tailored to address specific therapeutic needs. By leveraging its unique structural features, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

Future directions in this area may involve exploring prodrug strategies to enhance delivery or targeting specificity. For instance, conjugation with targeting ligands or prodrug linkers could improve tissue penetration or reduce off-target effects. Furthermore, biocatalytic methods for constructing complex spirocyclic frameworks may enable more efficient synthesis of analogs for medicinal chemistry campaigns.

The integration of structure-based drug design (SBDD) with computational modeling has revolutionized small-molecule discovery pipelines. By combining experimental data from X-ray crystallography or NMR spectroscopy with molecular dynamics simulations, researchers can refine virtual models of protein-ligand interactions. This approach has been instrumental in optimizing derivatives of 2-(4-Methoxy-1-oxa...